Diatrizoic acid Diatrizoic acid Diatrizoic Acid is an organic, iodinated radiopaque X-ray contrast medium used in diagnostic radiography. The iodine moiety of diatrizoate is not penetrable by X-rays, therefore it blocks the X-ray film exposure by radiation. This makes it possible to distinguish, on X-ray film, body parts that contain diatrizoate meglumine from body parts that do not contain this agent and allows for visualization of different body structures.
Diatrizoic acid is a Radiographic Contrast Agent. The mechanism of action of diatrizoic acid is as a X-Ray Contrast Activity.
Diatrizoate, also known as amidotrizoic acid or diatrizoesaure, belongs to the class of organic compounds known as halobenzoic acids. These are benzoic acids carrying a halogen atom on the benzene ring. Diatrizoate is a drug which is used, alone or in combination, for a wide variety of diagnostic imaging methods, including angiography, urography, cholangiography, computed tomography, hysterosalpingography, and retrograde pyelography. it can be used for imaging the gastrointestinal tract in patients allergic to barium. Diatrizoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Diatrizoate has been detected in multiple biofluids, such as urine and blood. Within the cell, diatrizoate is primarily located in the membrane (predicted from logP).
Brand Name: Vulcanchem
CAS No.: 117-96-4
VCID: VC0001956
InChI: InChI=1S/C11H9I3N2O4/c1-3(17)15-9-6(12)5(11(19)20)7(13)10(8(9)14)16-4(2)18/h1-2H3,(H,15,17)(H,16,18)(H,19,20)
SMILES: CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)NC(=O)C)I
Molecular Formula: C11H9I3N2O4
Molecular Weight: 613.91 g/mol

Diatrizoic acid

CAS No.: 117-96-4

Inhibitors

VCID: VC0001956

Molecular Formula: C11H9I3N2O4

Molecular Weight: 613.91 g/mol

Diatrizoic acid - 117-96-4

CAS No. 117-96-4
Product Name Diatrizoic acid
Molecular Formula C11H9I3N2O4
Molecular Weight 613.91 g/mol
IUPAC Name 3,5-diacetamido-2,4,6-triiodobenzoic acid
Standard InChI InChI=1S/C11H9I3N2O4/c1-3(17)15-9-6(12)5(11(19)20)7(13)10(8(9)14)16-4(2)18/h1-2H3,(H,15,17)(H,16,18)(H,19,20)
Standard InChIKey YVPYQUNUQOZFHG-UHFFFAOYSA-N
SMILES CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)NC(=O)C)I
Canonical SMILES CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)NC(=O)C)I
Appearance Solid powder
Colorform WHITE POWDER
Crystals from dilute dimethylformide
Crystals from ethanol (aqueous)
Melting Point 250
> 300 °C
Physical Description Solid
Description Diatrizoic Acid is an organic, iodinated radiopaque X-ray contrast medium used in diagnostic radiography. The iodine moiety of diatrizoate is not penetrable by X-rays, therefore it blocks the X-ray film exposure by radiation. This makes it possible to distinguish, on X-ray film, body parts that contain diatrizoate meglumine from body parts that do not contain this agent and allows for visualization of different body structures.
Diatrizoic acid is a Radiographic Contrast Agent. The mechanism of action of diatrizoic acid is as a X-Ray Contrast Activity.
Diatrizoate, also known as amidotrizoic acid or diatrizoesaure, belongs to the class of organic compounds known as halobenzoic acids. These are benzoic acids carrying a halogen atom on the benzene ring. Diatrizoate is a drug which is used, alone or in combination, for a wide variety of diagnostic imaging methods, including angiography, urography, cholangiography, computed tomography, hysterosalpingography, and retrograde pyelography. it can be used for imaging the gastrointestinal tract in patients allergic to barium. Diatrizoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Diatrizoate has been detected in multiple biofluids, such as urine and blood. Within the cell, diatrizoate is primarily located in the membrane (predicted from logP).
Shelf Life Preparations containing diatrizoate sodium should be protected from strong light.
Solubility VERY SLIGHTLY SOL IN WATER, ALCOHOL; SOL IN DIMETHYLFORMAMIDE, ALKALI HYDROXIDE SOLUTIONS
In water, 5.0X10+5 mg/L at 25 °C
1.07e-01 g/L
Synonyms Amidotrezoate
Amidotrizoate
Benzoic acid, 3,5-bis(acetylamino)-2,4,6-triiodo-
Diatrizoate
Diatrizoate Sodium
Diatrizoate, Sodium
Diatrizoate, Sodium-Magnesium
diatrizoic acid
Hypaque
Hypaque 50
Sodium Diatrizoate
Sodium-Magnesium Diatrizoate
Urogranoic Acid
Urothrast
Urotrast
Vapor Pressure 3.6X10-15 mm Hg at 25 °C (est)
PubChem Compound 2140
Last Modified Nov 11 2021
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